N-{2-[(1,3-benzothiazol-2-yl)amino]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-ylamino)ethyl]-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H22N4OS/c1-2-11-22-12-7-14(8-13-22)17(23)19-9-10-20-18-21-15-5-3-4-6-16(15)24-18/h1,3-6,14H,7-13H2,(H,19,23)(H,20,21)
• InChI Key: PCPNGDZCYYDKOQ-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCC(CC1)C(=O)NCCNC2=NC3=CC=CC=C3S2
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

This compound belongs to the class of organic compounds known as alpha amino acid amides. It has been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities.

Synthesis Analysis

The synthesis of similar compounds has been carried out using hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) under relatively milder reaction conditions using dimethyl formamide as solvent. Another method involves the acetylation of 2-amino benzothiazole derivatives in the presence of TEA in chloroform.

Safety and Hazards

This compound is classified as a potential carcinogen.

Future Directions

The future directions for this compound could involve further exploration of its diverse biological activities and potential applications in the treatment of various diseases. Additionally, more research could be done to improve the synthesis process and understand the mechanism of action.